1,2-Bis(cyclohexyloxy)-4-methyl-benzene

• IUPAC Name: 1,2-dicyclohexyloxy-4-methylbenzene
• InChI: InChI=1S/C19H28O2/c1-15-12-13-18(20-16-8-4-2-5-9-16)19(14-15)21-17-10-6-3-7-11-17/h12-14,16-17H,2-11H2,1H3
• InChI Key: GMXHWVZAZLMXRA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC2CCCCC2)OC3CCCCC3
• Molecular Formula: C19H28O2
• Molecular Weight: 288.4 g/mol

Description

1,2-Bis(cyclohexyloxy)-4-methyl-benzene, or 1,2-BCHMB, is a chemical compound that has been used for a variety of purposes in scientific research. It is a derivative of benzene, a highly flammable aromatic hydrocarbon, and is composed of a cyclohexyloxy group, a methyl group and a benzene ring. It has been used as an intermediate in organic synthesis, and has been studied for its potential applications in the fields of biochemistry, physiology and pharmacology.

Scientific Research Applications

1,2-BCHMB has been used in a variety of scientific research applications. It has been studied as an intermediate in organic synthesis, and has been used as a starting material for the synthesis of a variety of other compounds. It has also been used as a model compound for the study of the properties of other aromatic compounds, and for the development of new synthetic methods. Additionally, 1,2-BCHMB has been studied for its potential applications in the fields of biochemistry, physiology and pharmacology.

Mechanism of Action

The mechanism of action of 1,2-BCHMB is not yet fully understood. It is known to interact with a variety of enzymes, receptors and other proteins, and is believed to act as an agonist or antagonist of certain proteins. It is also believed to interact with certain hormones, such as testosterone, and to affect the activity of certain enzymes, such as cytochrome P450.
Biochemical and Physiological Effects
1,2-BCHMB has been studied for its potential effects on biochemical and physiological processes. It has been shown to affect the activity of certain enzymes, such as cytochrome P450, and to interact with a variety of hormones, such as testosterone. It has also been studied for its effects on cell proliferation, apoptosis and gene expression.

Advantages and Limitations for Lab Experiments

1,2-BCHMB has several advantages for use in laboratory experiments. It is relatively inexpensive and easily available, and has a high yield in the synthesis reaction. Additionally, its structure is simple and easy to manipulate, making it a good model compound for the study of other compounds. On the other hand, 1,2-BCHMB is highly flammable and volatile, and must be handled with care in the laboratory.

Future Directions

There are a number of potential future directions for research on 1,2-BCHMB. These include further studies of its biochemical and physiological effects, as well as its potential applications in the fields of biochemistry, physiology and pharmacology. Additionally, further research could be conducted on its mechanism of action, as well as its potential as an intermediate in organic synthesis. Finally, further studies could be conducted on its potential as a model compound for the study of other compounds.

Synthesis Methods

1,2-BCHMB is synthesized through a reaction between cyclohexanol and benzyl chloride in the presence of an acid catalyst, such as sulfuric acid. The reaction yields 1,2-BCHMB and hydrochloric acid as byproducts. The yield of the reaction is typically in the range of 90-95%.